Cas no 1249810-45-4 (4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-methylpiperidine-4-carbonitrile)

• Product Name: 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-methylpiperidine-4-carbonitrile
• CAS No: 1249810-45-4
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5558398
• Update Time: 2025-06-11

4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-methylpiperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-methylpiperidine-4-carbonitrile
• 4-Piperidinecarbonitrile, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-methyl-

• Inchi： 1S/C11H13N3O2/c1-13-6-4-11(8-12,5-7-13)14-9(15)2-3-10(14)16/h2-3H,4-7H2,1H3
• InChI Key： KYPYIAHVWBNCHO-UHFFFAOYSA-N
• SMILES： N1(C)CCC(N2C(=O)C=CC2=O)(C#N)CC1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 390.5±42.0 °C(Predicted)
• pka: 6.19±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides

Additional information on 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-methylpiperidine-4-carbonitrile

Comprehensive Overview of 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-methylpiperidine-4-carbonitrile (CAS No. 1249810-45-4)

4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-methylpiperidine-4-carbonitrile (CAS No. 1249810-45-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their bioactive properties. The presence of both a pyrrole dione and a nitrile group in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for highly functionalized piperidine derivatives has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in compounds like 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-methylpiperidine-4-carbonitrile due to their potential as protein-protein interaction inhibitors or enzyme modulators. These applications align with current trends in precision medicine and targeted therapies, where small molecules play a pivotal role in modulating biological pathways.

The synthesis of 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-methylpiperidine-4-carbonitrile typically involves multi-step organic reactions, including cyclization and functional group transformations. Its nitrile moiety offers a reactive handle for further derivatization, making it a valuable building block in medicinal chemistry. Additionally, the compound's pyrrole dione group is known to participate in hydrogen bonding interactions, which can enhance its binding affinity to biological targets.

From an industrial perspective, 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-methylpiperidine-4-carbonitrile is often explored for its potential in catalysis and polymer chemistry. The compound's ability to act as a ligand or co-catalyst in transition metal-catalyzed reactions has been investigated, with promising results. Moreover, its incorporation into polymeric materials could impart unique thermal or mechanical properties, catering to the growing demand for advanced functional materials.

Environmental and safety considerations are also critical when working with 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-methylpiperidine-4-carbonitrile. While it is not classified as a hazardous substance, proper handling and storage are essential to ensure workplace safety. Researchers are increasingly focusing on green chemistry approaches to synthesize such compounds, minimizing waste and energy consumption. This aligns with global sustainability goals and the push for eco-friendly chemical processes.

In summary, 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-methylpiperidine-4-carbonitrile (CAS No. 1249810-45-4) represents a fascinating area of research with broad implications across pharmaceuticals, materials science, and catalysis. Its structural complexity and functional diversity make it a valuable asset for scientists aiming to develop next-generation therapeutics and advanced materials. As the field of organic chemistry continues to evolve, compounds like this will undoubtedly play a central role in driving innovation.